Cas no 1198438-39-9 (6-bromo-1-methyl-1h-indazol-4-amine)

• Product Name: 6-bromo-1-methyl-1h-indazol-4-amine
• CAS No: 1198438-39-9
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 1209387
• PubChem ID: 58255771
• Update Time: 2025-04-20

6-bromo-1-methyl-1h-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methyl-1h-indazol-4-amine
• 6-BROMO-4-AZA-2-OXINDOLE
• CTK8B6549
• PB24075
• SureCN660464
• ANW-53643
• RP08980
• 6-bromo-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
• 1198438-39-9
• DB-061666
• HXCSMEJMVWFFDG-UHFFFAOYSA-N
• 6-bromo-1-methylindazol-4-amine
• SCHEMBL459070

• Inchi： 1S/C8H8BrN3/c1-12-8-3-5(9)2-7(10)6(8)4-11-12/h2-4H,10H2,1H3
• InChI Key： HXCSMEJMVWFFDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=NN(C)C=2C=1)N

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.76